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Compound Name: Ipamorelin (acetate)
Cat. No.: B16327104
Get Quote
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Molecular Structure and Chemical Properties

Ipamorelin is a pentapeptide derived from GHRP-1 but lacks the central dipeptide Ala-Trp.[2] Its
unique structure is central to its stability and selectivity.

Amino Acid Sequence: Aib-His-D-2-Nal-D-Phe-Lys-NH2[2][4][6]

e Alpha-aminoisobutyric acid (Aib): Located at the N-terminus, this non-proteinogenic amino
acid reduces conformational flexibility, locking the peptide into a bioactive form and
increasing resistance to enzymatic degradation.[1][5]

» D-2-naphthylalanine (D-2-Nal) and D-Phenylalanine (D-Phe): The inclusion of these D-
enantiomer amino acids significantly enhances the peptide's stability by making it resistant to
degradation by endogenous peptidases.[1][5][7]

These maodifications result in a compound with a longer plasma half-life compared to
endogenous peptides and an optimized affinity for its target receptor.[1][7]

Table 1: Chemical and Physical Properties of Ipamorelin
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Property Value Reference
Molecular Formula C38H49N905 [4]
Molecular Weight 711.85 - 711.9 g/mol [41819]
Amino Acid Sequence ,:i::—ZHis-D—2-NaI—D—Phe-Lys- [2][41[6]

o Pentapeptide, Ghrelin Mimetic,
Classification [1][2][6]
GH Secretagogue

Mechanism of Action and Function

Ipamorelin exerts its function by acting as a selective agonist at the growth hormone
secretagogue receptor type la (GHS-R1a), a G protein-coupled receptor (GPCR).[1][3] This
receptor is the natural target for ghrelin, the "hunger hormone," which also stimulates GH

release.[10]

GHS-R1a Binding and High Selectivity

Ipamorelin mimics the action of ghrelin, binding to the GHS-R1a located on somatotroph cells
in the anterior pituitary gland.[1][7][10] This interaction is highly specific. A key feature
distinguishing Ipamorelin from its predecessors (GHRP-2, GHRP-6) is its inability to
significantly stimulate the release of other pituitary hormones.[2][10] Even at doses over 200
times greater than its effective dose for GH release, Ipamorelin does not produce a significant
elevation in plasma ACTH or cortisol.[2][11] This selectivity minimizes potential endocrine side
effects associated with less specific secretagogues.[1]
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Structural Modifications & Selectivity

--------------- GHRP-1 (Parent Peptide) [F===========
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Ipamorelin Structure
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No significant ACTH/Cortisol Release
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Caption: Logical relationship of Ipamorelin's structural modifications to its function.

Intracellular Sighaling Pathway

Upon binding to the GHS-R1a, Ipamorelin initiates a conformational change in the receptor,
triggering intracellular signaling cascades.[1] The primary pathway involves the activation of
Gg/11 proteins.[1]
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» G-Protein Activation: The activated receptor facilitates the exchange of GDP for GTP on the
associated Gg/11 protein.

e PLC Activation: The Gaqg subunit dissociates and activates Phospholipase C (PLC).[1]

e Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol
(DAG).[1]

o Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, causing the
release of stored intracellular calcium (Ca2+).[1]

o GH Exocytosis: The resulting increase in intracellular Ca2+ concentration is the critical signal
that triggers the fusion of GH-containing vesicles with the cell membrane, leading to the
exocytosis and secretion of growth hormone into the bloodstream.[1]

Some evidence also suggests the involvement of cCAMP/PKA pathways in modulating GH
release.[4][7]
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Ipamorelin Signaling Pathway in Pituitary Somatotrophs
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Caption: Ipamorelin's primary intracellular signaling cascade leading to GH release.
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Pharmacological Data

Ipamorelin's potency and efficacy have been quantified in numerous in vitro and in vivo studies.
Its pharmacokinetic profile has been characterized in both animal and human subjects.

Table 2: In Vitro Potency and Efficacy Data

Species/Syste Comparator

Parameter Value Reference
m (GHRP-6)
Primary Rat

EC50 1.3+ 0.4 nmol/l 2.2 £ 0.3 nmol/l [2]

Pituitary Cells

Primary Rat
Emax o 85+ 5% 100% [2]
Pituitary Cells

EC50 (Half maximal effective concentration) is a measure of drug potency. Emax represents
the maximum response achievable.[12]

ble 3: In Vi | Effi

. Comparator
Parameter Species Value Reference
(GHRP-6)
Anesthetized
ED50 80 + 42 nmol/kg 115 + 36 nmol/kg  [2]
Rats
Anesthetized 1545 + 250 ng 1167 + 120 ng
Emax [2]
Rats GH/mI GH/mI
_ , 2.3+0.03
ED50 Conscious Swine 3.9+ 1.4 nmolkg [2]
nmol/kg
] ) 65+0.2ng 74 £ 7 ng GH/mI
Emax Conscious Swine 2]
GH/ml plasma plasma

ED50 (Half maximal effective dose) is the dose that produces 50% of the maximal effect.

Table 4: Human Pharmacokinetic and Pharmacodynamic
Parameters
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Parameter Value Notes Reference
) ) Following intravenous
Terminal Half-Life ~2 hours ) ) [4][13]
infusion.
Systemic Clearance 0.078 L/h/kg [13]
Volume of Distribution
0.22 L/kg [13]
(Vss)
Time to Peak GH ) Following a 15-minute
) ~0.67 hours (40 mins) ) ] [13]
Concentration IV infusion.
Concentration for half-
SC50 (for GH )
) ) 214 nmol/L maximal GH [13]
stimulation) ) )
stimulation.
Maximal GH
694 mlU/L/h [13]

Production Rate

Key Experimental Methodologies

The characterization of Ipamorelin has relied on a series of established in vitro and in vivo

experimental protocols.

In Vitro GH Release Assay

This assay is used to determine the potency and efficacy of Ipamorelin directly on pituitary

cells.

o Cell Preparation: Primary pituitary cells are isolated from rats (e.g., Sprague-Dawley) and

cultured as monolayers.

 Incubation: The cultured cells are incubated with varying concentrations of Ipamorelin,

comparators (like GHRP-6), and control vehicles.

o Sample Collection: At the end of the incubation period, the culture medium is collected.

e Quantification: The concentration of growth hormone released into the medium is quantified

using a specific immunoassay (e.g., RIA or ELISA).
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o Data Analysis: Dose-response curves are generated to calculate EC50 and Emax values,
providing a direct measure of the compound's potency and efficacy at the cellular level.[2]

In Vivo GH Assessment in Animal Models

These studies evaluate the effect of Ipamorelin on systemic GH levels in a living organism.

e Animal Models: Common models include pentobarbital-anesthetized rats and conscious
swine, often fitted with venous catheters for repeated blood sampling.[2]

o Administration: Ipamorelin is administered, typically intravenously or subcutaneously, at
various doses.

» Blood Sampling: Blood samples are drawn at predetermined time points before and after
administration.

e Hormone Analysis: Plasma is separated from the blood samples, and concentrations of GH,
ACTH, cortisol, and other hormones are measured via immunoassays.

o Data Analysis: Time-concentration profiles are plotted to determine key parameters like the
maximum concentration (Emax) and the dose required to achieve 50% of the maximal
response (ED50).[2]
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Experimental Workflow: In Vivo GH Assessment
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Caption: A typical experimental workflow for in vivo analysis of Ipamorelin.
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Longitudinal Bone Growth Study

This protocol was used to assess the physiological impact of Ipamorelin on somatic growth.
e Animal Model: Adult female rats were used.[14]

o Treatment Protocol: Rats were administered different daily doses of Ipamorelin (e.g., 0, 18,
90, 450 u g/day ) via subcutaneous injections three times daily for a period of 15 days.[14]

o Fluorescent Labeling: To measure bone growth, rats were injected with tetracycline, a
fluorescent marker that incorporates into newly formed bone, at specific time points (e.g.,
days 0, 6, and 13).[14]

o Tissue Analysis: At the end of the study, the proximal tibia was harvested. The metaphysis
was analyzed under a fluorescence microscope.

o Growth Rate Determination: The longitudinal bone growth rate (LGR) was calculated by
measuring the distance between the distinct fluorescent bands corresponding to each
tetracycline injection.[14]

Conclusion

Ipamorelin is a potent and highly selective growth hormone secretagogue that represents a
significant advancement over earlier-generation compounds. Its unique pentapeptide structure,
modified with non-natural amino acids, provides enhanced stability and a specific affinity for the
GHS-R1a. The mechanism of action proceeds through a well-defined G-protein coupled
signaling pathway, resulting in the robust release of growth hormone without concurrently
stimulating ACTH or cortisol. The quantitative data from in vitro, preclinical, and human studies
consistently demonstrate its high potency and favorable pharmacokinetic profile. The
experimental methodologies outlined herein provide a framework for the continued
investigation and characterization of Ipamorelin and other GHS compounds in research and
drug development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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